Cas no 76145-60-3 (3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)-)

• Product Name: 3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)-
• CAS No: 76145-60-3
• MF: C₁₉H₁₆N₂
• MW: 272.343744277954
• CID: 538285
• PubChem ID: 14011834
• Update Time: 2025-04-19

3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Naphth[1,2-d]imidazole, 3-methyl-2-(4-methylphenyl)-
• 3-methyl-2-(4-methylphenyl)benzo[e]benzimidazole
• 76145-60-3
• 3-METHYL-2-(4-METHYLPHENYL)-3H-NAPHTHO[1,2-D]IMIDAZOLE
• DTXSID20554313
• CHEMBL157851
• SCHEMBL11184964

• Inchi： 1S/C19H16N2/c1-13-7-9-15(10-8-13)19-20-18-16-6-4-3-5-14(16)11-12-17(18)21(19)2/h3-12H,1-2H3
• InChI Key： RCOJYZKGRSQLQZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC(C)=CC=2)=NC2C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 272.13148
• Monoisotopic Mass: 272.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82